(3R,5R)-3,5-Di-tert-butylthiane

• CAS No.: 61575-98-2
• Molecular Formula: C13H26S
• Molecular Weight: 214.41 g/mol
• IUPAC Name: (3R,5R)-3,5-ditert-butylthiane
• InChI: InChI=1S/C13H26S/c1-12(2,3)10-7-11(9-14-8-10)13(4,5)6/h10-11H,7-9H2,1-6H3/t10-,11-/m0/s1
• InChI Key: NBGANUNGLYXYRA-QWRGUYRKSA-N
• Isomeric SMILES: CC(C)(C)[C@H]1C[C@@H](CSC1)C(C)(C)C
• Canonical SMILES: CC(C)(C)C1CC(CSC1)C(C)(C)C

Description

“(3R,5R)-3,5-Di-tert-butylthiane” is a sulfur-containing heterocyclic compound characterized by a six-membered thiane ring substituted with two tert-butyl groups at the 3R and 5R positions. This stereochemical configuration induces significant steric hindrance, which stabilizes specific conformations (e.g., chair or twist-boat) and influences reactivity. Thianes are sulfur analogs of pyran derivatives, with sulfur’s lower electronegativity and larger atomic radius compared to oxygen contributing to distinct electronic and conformational properties. Applications of such compounds include their use as ligands in asymmetric catalysis or as chiral building blocks in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R,5R)-3,5-Di-tert-butylthiane typically involves the use of chiral catalysts and reducing agents. One common method involves the condensation of 1-t-butoxy-1,3-dimethylsiloxy-1,3-butadiene with 3-phthaloyl imino propionaldehyde under the influence of a chiral catalyst. The resulting chiral compound is then reduced using a carboxylic chiral reducing agent to yield (3R,5R)-3,5-Di-tert-butylthiane .

Industrial Production Methods

The industrial production of (3R,5R)-3,5-Di-tert-butylthiane follows similar synthetic routes but is optimized for large-scale production. The process involves the use of readily available raw materials and cost-effective chiral catalysts and reducing agents to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

(3R,5R)-3,5-Di-tert-butylthiane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert it into different thiane derivatives.

Substitution: The tert-butyl groups can be substituted with other functional groups under specific conditions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, and various substituted thiane derivatives, depending on the reaction conditions and reagents used .

Scientific Research Applications

(3R,5R)-3,5-Di-tert-butylthiane has several scientific research applications:

Chemistry: It is used as a chiral building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: It is used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of (3R,5R)-3,5-Di-tert-butylthiane involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes and receptors, modulating their activity. This interaction can lead to various biochemical effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Table 1: Comparative Properties of Thiane Derivatives and Structural Analogs

Property	(3R,5R)-3,5-Di-tert-butylthiane	tert-Butyl Pyran Derivatives (e.g., compound 6 )	Pyrrolidine Carboxylic Acid ( )
Ring Size	6-membered (thiane)	6-membered (pyran)	5-membered (pyrrolidine)
Substituent Effects	High steric hindrance	Moderate steric hindrance (siloxane backbone)	Hydrogen-bonding dominates
NMR $^{1}\text{H}$	Not available	1.2–1.4 ppm (tert-butyl singlets)	Complex multiplet patterns
Conformation	Likely chair	Chair enforced by substituents	Non-planar (C4 puckered)